Cas no 1999333-61-7 (Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-)

• Product Name: Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-
• CAS No: 1999333-61-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5254341
• Update Time: 2025-11-02

Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-

• Inchi： 1S/C11H20N2O/c1-2-12-10-6-7-13(8-10)11(14)9-4-3-5-9/h9-10,12H,2-8H2,1H3
• InChI Key： FPXVUZRLBIYKIS-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(N1CCC(NCC)C1)=O

Additional information on Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-

Exploring Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- (CAS No. 1999333-61-7): Properties, Applications, and Market Insights

Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- (CAS No. 1999333-61-7) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of ketones and incorporates a cyclobutyl group along with a pyrrolidine moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule for its potential applications in drug discovery and material science.

The molecular structure of Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- features a carbonyl group (C=O) attached to a cyclobutyl ring, which is further linked to a 3-(ethylamino)-1-pyrrolidinyl substituent. This arrangement provides the compound with distinct electronic and steric properties, making it a versatile building block for more complex molecules. The presence of the ethylamino group enhances its solubility in polar solvents, while the pyrrolidine ring contributes to its stability under various reaction conditions.

In recent years, the demand for Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- has grown significantly, particularly in the pharmaceutical sector. Its structural motifs are commonly found in bioactive molecules, and researchers are exploring its potential as a precursor for central nervous system (CNS) therapeutics. The compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), has made it a subject of interest in medicinal chemistry.

From a synthetic perspective, Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- can be prepared through multi-step organic reactions, including amination, cyclization, and carbonyl insertion strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices in the chemical industry.

The applications of Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- extend beyond pharmaceuticals. In material science, this compound has been investigated for its potential use in polymer modification and catalysis. Its unique structure allows it to act as a ligand in metal-organic frameworks (MOFs), which are pivotal in gas storage and separation technologies. Additionally, its thermal stability and compatibility with various solvents make it a candidate for advanced coatings and adhesives.

Market trends indicate a rising interest in Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-, driven by its versatility and the expanding fine chemicals sector. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial clients. The global push for personalized medicine and targeted drug delivery systems has further amplified its relevance, as researchers seek novel scaffolds for drug design.

Quality control and regulatory compliance are critical when working with Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring that the compound meets stringent purity standards (e.g., >98% by HPLC). Analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are routinely used to verify its identity and purity, addressing the concerns of quality-conscious buyers.

For researchers looking to explore Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]-, it is essential to consider its storage and handling requirements. The compound should be stored in a cool, dry place, preferably under an inert atmosphere to prevent degradation. Safety data sheets (SDS) provide comprehensive guidelines for its safe use in laboratory settings, emphasizing the importance of personal protective equipment (PPE) and proper ventilation.

In conclusion, Methanone, cyclobutyl[3-(ethylamino)-1-pyrrolidinyl]- (CAS No. 1999333-61-7) represents a fascinating area of study in modern chemistry. Its multifaceted applications in pharmaceuticals, materials science, and catalysis highlight its significance as a research tool. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation technologies and therapeutics.